Cas no 5198-05-0 (4-(3-methylbutoxy)aniline)
4-(3-methylbutoxy)aniline structure
Product Name:4-(3-methylbutoxy)aniline
CAS No:5198-05-0
MF:C11H17NO
MW:179.258783102036
MDL:MFCD01670278
CID:1074743
PubChem ID:21262
Update Time:2025-04-20
4-(3-methylbutoxy)aniline Chemical and Physical Properties
Names and Identifiers
-
- [4-(3-Methylbutoxy)phenyl]amine
- 4-(3-Methylbutoxy)benzenamine
- 4-Isopentyloxyaniline
- ANILINE, p-(ISOPENTYLOXY)-
- BRN 2691068
- CP 24,879 (hydrochloride)
- p-(Isoamyloxy)aniline
- p-(Isopentyloxy)aniline
- p-Aminophenol iso-amyl ether
- DB-190076
- G22634
- {4-[(3-Methylbutyl)oxy]phenyl}amine
- 4-(3-methylbutoxy)aniline
- EN300-96492
- NS00096493
- MFCD01670278
- NCGC00165777-01
- CP-24879
- Z239604712
- 2-13-00-00226 (Beilstein Handbook Reference)
- VS-13214
- 5198-05-0
- 4-(isopentyloxy)aniline
- LXWFHMREWLOKLM-UHFFFAOYSA-N
- CHEBI:172330
- BBL035759
- SCHEMBL2566452
- STL480792
- DTXSID20199940
- Benzenamine, 4-(3-methylbutoxy)-
- ALBB-020969
- AKOS000111455
- CHEMBL1610669
- 4-Isopentyloxyanilin
- AKOS BBB/086
-
- MDL: MFCD01670278
- Inchi: 1S/C11H17NO/c1-9(2)7-8-13-11-5-3-10(12)4-6-11/h3-6,9H,7-8,12H2,1-2H3
- InChI Key: LXWFHMREWLOKLM-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)N)CCC(C)C
Computed Properties
- Exact Mass: 179.13111
- Monoisotopic Mass: 179.131014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 35.2
Experimental Properties
- Color/Form: NA
- Density: 0.984
- Melting Point: Not available
- Boiling Point: 287.7°C at 760 mmHg
- Flash Point: 125.4°C
- Refractive Index: 1.523
- PSA: 35.25
4-(3-methylbutoxy)aniline Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
4-(3-methylbutoxy)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M295223-25mg |
4-(3-methylbutoxy)aniline |
5198-05-0 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M295223-50mg |
4-(3-methylbutoxy)aniline |
5198-05-0 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M295223-250mg |
4-(3-methylbutoxy)aniline |
5198-05-0 | 250mg |
$ 230.00 | 2022-06-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I927966-25mg |
4-(isopentyloxy)aniline |
5198-05-0 | 25mg |
¥567.00 | 2022-01-12 | ||
| Enamine | EN300-96492-0.05g |
4-(3-methylbutoxy)aniline |
5198-05-0 | 95.0% | 0.05g |
$58.0 | 2025-03-21 | |
| Enamine | EN300-96492-0.1g |
4-(3-methylbutoxy)aniline |
5198-05-0 | 95.0% | 0.1g |
$86.0 | 2025-03-21 | |
| Enamine | EN300-96492-0.25g |
4-(3-methylbutoxy)aniline |
5198-05-0 | 95.0% | 0.25g |
$123.0 | 2025-03-21 | |
| Enamine | EN300-96492-0.5g |
4-(3-methylbutoxy)aniline |
5198-05-0 | 95.0% | 0.5g |
$194.0 | 2025-03-21 | |
| Enamine | EN300-96492-1.0g |
4-(3-methylbutoxy)aniline |
5198-05-0 | 95.0% | 1.0g |
$249.0 | 2025-03-21 | |
| Enamine | EN300-96492-2.5g |
4-(3-methylbutoxy)aniline |
5198-05-0 | 95.0% | 2.5g |
$447.0 | 2025-03-21 |
4-(3-methylbutoxy)aniline Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5198-05-0 (4-(3-methylbutoxy)aniline) Related Products
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